Cas no 103541-92-0 (3,3'-spirobi[1,5-dihydro-2,4-benzodioxepine])

• Product name: 3,3'-spirobi[1,5-dihydro-2,4-benzodioxepine]
• CAS No: 103541-92-0
• MF: C₁₇H₁₆O₄
• MW: 284.306545257568
• CID: 1137529
• PubChem ID: 15317783

3,3'-spirobi[1,5-dihydro-2,4-benzodioxepine] Chemical and Physical Properties

Names and Identifiers

• 3,3'-spirobi[1,5-dihydro-2,4-benzodioxepine]
• 103541-92-0
• 1,1',5,5'-Tetrahydro-3,3'-spirobi[[2,4]benzodioxepine]
• DTXSID50571376

• Inchi： InChI=1S/C17H16O4/c1-2-6-14-10-19-17(18-9-13(14)5-1)20-11-15-7-3-4-8-16(15)12-21-17/h1-8H,9-12H2
• InChI Key： CWGUKIBTBIXDFA-UHFFFAOYSA-N
• SMILES： C1C2=CC=CC=C2COC3(O1)OCC4=CC=CC=C4CO3

Computed Properties

• Exact Mass: 284.10485899g/mol
• Monoisotopic Mass: 284.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 36.9Ų